Cas no 307496-25-9 (Diethyldicyclopentadiene)

• Product Name: Diethyldicyclopentadiene
• CAS No: 307496-25-9
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 67577
• Update Time: 2025-05-21

Diethyldicyclopentadiene Chemical and Physical Properties

Names and Identifiers

• Diethyldicyclopentadiene
• Ethylcyclopentadiene dimer
• 3,7-Diethyl-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene
• cyclopenta-1,3-diene,5,5-diethylcyclopenta-1,3-diene
• Diethyldicyclopentadiene,mixture of isomers
• 5,5-diethylcyclopenta-1,3-diene
• A820602
• cyclopenta-1,3-diene
• DIETHYLDICYCLOPENTADIENE MIXTURE
• Diethyldicyclopentadiene, mixture of isomers
• DIETHYLDICYCLOPENTADIENE(ETHYLCYCLOPENTADIENEDIMMER)

• Inchi： 1S/C14H20/c1-3-10-5-6-12-13(10)11-7-8-14(12,4-2)9-11/h5,7-8,11-13H,3-4,6,9H2,1-2H3
• InChI Key： QAOSJMJFXMDTEY-UHFFFAOYSA-N
• SMILES： C1C2C(C3CC2(CC)C=C3)C(CC)=C1

Computed Properties

• Exact Mass: 188.15700

Experimental Properties

• Density: 0.971
• Boiling Point: 251ºC
• Flash Point: 91ºC
• Refractive Index: n20/D 1.496(lit.)
• PSA: 0.00000
• LogP: 3.94500

Diethyldicyclopentadiene Security Information

• WGK Germany：3

Additional information on Diethyldicyclopentadiene

Introduction to Diethyldicyclopentadiene (CAS No. 307496-25-9)

Diethyldicyclopentadiene, a compound with the chemical formula C₁₆H₂₂ and the CAS number 307496-25-9, is a significant intermediate in organic synthesis and pharmaceutical applications. This dicyclopentadiene derivative has garnered considerable attention in recent years due to its versatile reactivity and potential applications in the development of novel materials and bioactive molecules.

The structure of Diethyldicyclopentadiene consists of two cyclopentadiene units linked by an ethyl bridge, providing a unique framework that facilitates various chemical transformations. This structural feature makes it a valuable building block for synthesizing complex organic molecules, including polymers, resins, and pharmaceutical intermediates.

In recent years, researchers have been exploring the applications of dicyclopentadiene derivatives in drug discovery and material science. The compound's ability to undergo Diels-Alder reactions, a key process in organic synthesis, has opened up new avenues for the development of functionalized compounds. These reactions are particularly useful in constructing cyclic structures, which are prevalent in many bioactive molecules.

One of the most promising areas of research involving Diethyldicyclopentadiene is its use as a precursor for high-performance polymers. The compound's dicyclopentadiene core can be polymerized to form rigid-rod polymers with exceptional mechanical properties. These polymers have potential applications in aerospace, automotive, and construction industries, where lightweight and durable materials are essential.

Additionally, the pharmaceutical industry has shown interest in Diethyldicyclopentadiene due to its potential as a scaffold for drug development. Researchers have reported the synthesis of various derivatives of this compound that exhibit interesting biological activities. For instance, some derivatives have shown promise as anti-inflammatory agents and antioxidants. These findings highlight the compound's potential as a starting point for the discovery of new therapeutic agents.

The synthesis of Diethyldicyclopentadiene typically involves the reaction of cyclopentadiene with ethyl iodide in the presence of a suitable catalyst. This reaction proceeds efficiently under mild conditions, making it a cost-effective process for industrial-scale production. The purity of the final product is crucial for its application in sensitive areas such as pharmaceuticals and fine chemicals.

In conclusion, Diethyldicyclopentadiene (CAS No. 307496-25-9) is a multifunctional compound with broad applications in organic synthesis, polymer science, and drug development. Its unique structure and reactivity make it a valuable tool for researchers seeking to create novel materials and bioactive molecules. As research continues to uncover new applications for this compound, its importance in various scientific fields is likely to grow further.